Cas no 1415559-40-8 (2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester)

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester is a nitro-substituted dihydroisoquinoline derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a fused bicyclic ring system with a nitro group at the 6-position and an ethyl ester moiety, enhancing its reactivity and solubility in organic solvents. This compound may serve as a versatile intermediate for the synthesis of more complex heterocyclic systems or bioactive molecules. The nitro group offers opportunities for further functionalization, while the ester group provides a handle for hydrolysis or transesterification. Its stability under standard conditions makes it suitable for storage and handling in laboratory settings.

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester structure

1415559-40-8 structure

Product Name:2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester

CAS No:1415559-40-8

MF:C₁₂H₁₄N₂O₄

MW:250.25

CID:4595279

Update Time:2025-06-14

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester
- Inchi： 1S/C12H14N2O4/c1-2-18-12(15)13-6-5-9-7-11(14(16)17)4-3-10(9)8-13/h3-4,7H,2,5-6,8H2,1H3
- InChI Key： IEJSMEJIIUMQCQ-UHFFFAOYSA-N
- SMILES： O=C(OCC)N1CCC2C=C(C=CC=2C1)[N+](=O)[O-]

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM534125-100mg	Ethyl 6-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate	1415559-40-8	97%	100mg	$***	2023-03-30
Chemenu	CM534125-250mg	Ethyl 6-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate	1415559-40-8	97%	250mg	$***	2023-03-30
Chemenu	CM534125-1g	Ethyl 6-nitro-3,4-dihydroisoquinoline-2(1H)-carboxylate	1415559-40-8	97%	1g	$***	2023-03-30

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4. Alt-proteins: A promising future
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Related Categories

Additional information on 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester

Research Brief on 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester (CAS: 1415559-40-8)

The compound 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester (CAS: 1415559-40-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of more complex molecules with potential pharmacological properties. Its unique structural features, including the nitro group and the ethyl ester moiety, make it a versatile building block for the development of novel therapeutics. Researchers have explored its utility in the synthesis of inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in numerous diseases.

One of the most notable advancements involves the use of 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester in the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a lead compound for treating inflammatory disorders. The study employed in vitro and in vivo models to validate these findings, providing a robust foundation for further research.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential in oncology. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters indicate that certain analogs of 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester show promising activity against cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cellular signaling pathways critical for tumor survival and proliferation.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Researchers are actively working on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6-nitro-, ethyl ester (CAS: 1415559-40-8) represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities and synthetic versatility make it a valuable candidate for further investigation. Future research should focus on elucidating its precise mechanisms of action and exploring its potential in combination therapies.